3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4-(4-methylsulfanylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O3S/c1-28-13-5-12-25-21(14-8-10-15(29-2)11-9-14)18-19(23-24-20(18)22(25)27)16-6-3-4-7-17(16)26/h3-4,6-11,21,26H,5,12-13H2,1-2H3,(H,23,24)
• InChI Key: CFJATXABQSTLDA-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC=C(C=C4)SC

Description

The compound 3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one (hereafter referred to as Compound A) is a pyrrolo[3,4-c]pyrazol-6-one derivative characterized by a complex heterocyclic scaffold. Its molecular formula is C₂₂H₂₃N₃O₃S, with a molar mass of 409.50 g/mol . Key structural features include:

• A 3-methoxypropyl substituent at position 5, enhancing solubility via ether linkage.
• A 4-(methylsulfanyl)phenyl group at position 4, introducing sulfur-based electron-donating effects.

This scaffold is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting enzymes like kinases or proteases.

Biological Activity

The compound 3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4-[4-(methylsulfanyl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one (CAS Number: 879937-08-3) is a synthetic organic molecule that has garnered interest for its potential biological activities. The structural complexity of this compound suggests various modes of action that may contribute to its therapeutic potential.

Chemical Structure and Properties

• Molecular Formula : C22H23N3O3S
• Molecular Weight : 409.5 g/mol
• Structural Features :
  • Hydroxyphenyl group
  • Methoxypropyl chain
  • Methylsulfanyl-substituted phenyl ring
  • Dihydropyrrolo[3,4-c]pyrazolone core

Antitumor Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant antitumor properties. The dihydropyrrole framework is known for its ability to interact with cellular targets involved in cancer progression. For instance, compounds derived from pyrrolone structures have demonstrated inhibition of tumor cell proliferation in various cancer cell lines.

• Case Study : A related compound was tested against breast cancer cell lines and showed a reduction in cell viability by inducing apoptosis through the activation of caspase pathways .

Antimicrobial Properties

The presence of the methylsulfanyl group in the structure has been linked to enhanced antimicrobial activity. Compounds containing sulfur atoms often exhibit increased reactivity towards microbial enzymes.

• Research Findings : In vitro tests revealed that derivatives of this compound displayed broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria .

Anti-inflammatory Effects

The hydroxyl group on the phenyl ring may contribute to anti-inflammatory effects by modulating the cyclooxygenase (COX) pathways. Non-steroidal anti-inflammatory drugs (NSAIDs) operate by inhibiting COX enzymes, and similar mechanisms might be expected for this compound.

• Experimental Evidence : Preliminary assays indicated a dose-dependent inhibition of prostaglandin E2 production in lipopolysaccharide-stimulated macrophages, suggesting potential as an anti-inflammatory agent .

The biological activities of this compound can be attributed to several mechanisms:

• Cell Cycle Arrest : Induction of cell cycle arrest in cancer cells has been observed, potentially through modulation of cyclin-dependent kinases.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that similar compounds induce oxidative stress in target cells, leading to apoptosis.
• Inhibition of Enzymatic Activity : The interaction with specific enzymes involved in inflammation and tumor progression is a key area of investigation.

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antitumor	Induction of apoptosis
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	COX inhibition

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Table 1: Structural and Molecular Comparison

Compound ID	Substituents (Positions 3, 4, 5)	Molecular Formula	Molar Mass (g/mol)	Key Structural Differences vs. Compound A
Compound B	3: 2-hydroxyphenyl; 4: 4-chlorophenyl; 5: 3-methoxypropyl	C₂₁H₂₀ClN₃O₃	397.85	4-chlorophenyl (electron-withdrawing Cl vs. methylsulfanyl)
Compound C	3: 2-hydroxyphenyl; 4: 3,4,5-trimethoxyphenyl; 5: 2-phenylethyl	C₂₉H₂₇N₃O₅	497.54	Trimethoxyphenyl (enhanced hydrophilicity) and phenylethyl (steric bulk)
Compound D	3: 4-methylphenyl; 4: 3-fluorophenyl; 5: phenyl	C₂₅H₂₀FN₃O	397.44	Fluorophenyl (strong electron-withdrawing) and methylphenyl (hydrophobic)
Compound E	3: 3-hydroxyphenyl; 4: 5-chloro-2-hydroxy-4-methylphenyl; 5: (4-methylphenyl)methyl	C₂₇H₂₃ClN₃O₃	480.94	Multi-hydroxylated and chlorinated substituents (increased polarity)

Electronic and Steric Effects

• Compound B: The 4-chlorophenyl group (vs. This may alter binding affinity in enzymatic targets.
• Compound C : The trimethoxyphenyl substituent increases hydrophilicity, while the phenylethyl chain adds steric bulk, likely impacting membrane permeability.
• Compound D : The 3-fluorophenyl group enhances metabolic stability due to fluorine’s resistance to oxidation, whereas the methylphenyl group may favor hydrophobic interactions.

Solubility and Lipophilicity Predictions

• Compound A : The methylsulfanyl group (logP ~2.5) balances lipophilicity, while the 3-methoxypropyl chain improves aqueous solubility.
• Compound B : Chlorine’s higher electronegativity may reduce solubility compared to Compound A.
• Compound C : Three methoxy groups increase polarity, but the phenylethyl substituent counteracts this, leading to moderate logP (~3.0).

Structural Analysis and Crystallographic Methods

These programs aid in determining bond angles, torsion angles, and packing interactions, which are critical for understanding structure-activity relationships.

Preparation Methods

Key Reagents:

• Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (Core β-ketoester)

• 4-(Methylsulfanyl)benzaldehyde (Aryl aldehyde)

• 3-Methoxypropylamine (Primary amine)

• Hydrazine hydrate (Ring-opening agent)

Stepwise Synthesis and Optimization

Step 1: Multicomponent Cyclization

The first step involves a one-pot reaction to assemble the chromeno-pyrrole-dione scaffold.

Reaction Conditions:

• Solvent: Absolute ethanol (10–15 mL)

• Temperature: 80°C (reflux)

• Catalyst: Acetic acid (1 mL)

• Molar Ratio: 1:1:1 (β-ketoester : aldehyde : amine)

• Reaction Time: 20 hours

Procedure:

• Aldehyde-Amine Condensation: 4-(Methylsulfanyl)benzaldehyde (0.01 mol) and 3-methoxypropylamine (0.01 mol) are stirred in ethanol at room temperature for 20 minutes to form an imine intermediate.

• β-Ketoester Addition: Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (0.01 mol) is added, and the mixture is heated to 80°C.

• Acid Catalysis: Acetic acid is introduced to facilitate dehydration and cyclization.

Optimization Insights:

Parameter	Tested Range	Optimal Value	Yield Impact
Solvent	MeOH, EtOH, dioxane	EtOH	+36% in EtOH
Temperature	40°C, 60°C, 80°C	80°C	86% yield
Molar Ratio (Acid)	0–2 mL acetic acid	1 mL	Prevents side products

The product, 1-(4-(methylsulfanyl)phenyl)-2-(3-methoxypropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione , is isolated via crystallization (ethanol) in 74–82% yield.

Step 2: Ring-Opening with Hydrazine Hydrate

The chromeno-pyrrole-dione intermediate undergoes recyclization to form the pyrrolo-pyrazolone core.

Reaction Conditions:

• Solvent: Dioxane (10 mL)

• Temperature: 40°C

• Molar Ratio: 1:5 (intermediate : hydrazine hydrate)

• Reaction Time: 2 hours

Procedure:

• Hydrazine hydrate (5 equiv) is added to a dioxane solution of the intermediate.

• The mixture is stirred at 40°C until completion (monitored via TLC).

• The product precipitates upon cooling and is filtered.

Optimization Insights:

Parameter	Tested Range	Optimal Value	Yield Impact
Solvent	EtOH, dioxane, H2O	Dioxane	94% yield
Temperature	25°C, 40°C, 80°C	40°C	Balances rate/purity
Molar Ratio	1:1 to 1:7	1:5	Maximizes conversion

The final compound is obtained in 88–92% yield with >95% purity (HPLC).

Mechanistic Analysis

Multicomponent Cyclization Pathway

• Imine Formation: The aldehyde and amine condense to generate a Schiff base.

• Michael Addition: The β-ketoester undergoes nucleophilic attack by the imine’s nitrogen.

• Cyclodehydration: Acid-catalyzed intramolecular cyclization forms the chromeno-pyrrole-dione.

Ring-Opening Mechanism

• Hydrazine Attack: Hydrazine nucleophilically opens the lactone ring of the intermediate.

• Pyrazole Formation: Subsequent cyclization and dehydration yield the pyrrolo-pyrazolone.

Analytical Characterization

IR (KBr, cm⁻¹):

• 1715 (C=O lactone)

• 1656 (C=O pyrazolone)

• 1210 (C-O ether)

• 680 (C-S thioether)

¹H NMR (400 MHz, DMSO-d₆):

δ (ppm)	Multiplicity	Integration	Assignment
9.82	s	1H	Phenolic -OH
7.45	d (J=8.4 Hz)	2H	4-(MeS)Ph H-2,6
7.12	d (J=8.4 Hz)	2H	4-(MeS)Ph H-3,5
6.82	m	4H	2-Hydroxyphenyl
4.21	t (J=6.8 Hz)	2H	N-CH₂CH₂CH₂OMe
3.40	t (J=6.8 Hz)	2H	OCH₂CH₂CH₂N
3.24	s	3H	OCH₃
2.48	s	3H	S-CH₃

LC-MS (ESI⁺):

• m/z: 451.2 [M+H]⁺ (calc. 451.16 for C₂₄H₂₇N₃O₃S)

Scalability and Practical Considerations

Yield and Purity

• Step 1: 74–82% yield, >95% purity

• Step 2: 88–92% yield, >95% purity

Advantages of the Protocol

• Chromatography-Free: Products isolated via crystallization.

• Broad Substrate Scope: Tolerates electron-donating/withdrawing groups.

• Mild Conditions: Avoids extreme temperatures or pressures.

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer : The synthesis of pyrrolo-pyrazolone derivatives often involves multi-step reactions with careful control of conditions. For example, highlights a procedure using chloranil in xylene under reflux (25–30 hours), followed by NaOH treatment and recrystallization from methanol. Key parameters to optimize include:

• Reaction time and temperature : Extended reflux durations (e.g., >30 hours) may improve cyclization but risk decomposition.
• Solvent choice : Polar aprotic solvents (e.g., DMF) could enhance solubility of intermediates.
• Purification : Gradient column chromatography (silica gel, hexane/ethyl acetate) or recrystallization (methanol/water mixtures) may resolve impurities .

Q. What spectroscopic and chromatographic methods are recommended for characterizing this compound?

• Methodological Answer :

• NMR : $^1$H and $^13$C NMR can confirm the substitution pattern on the phenyl rings and dihydropyrrolo-pyrazolone core. For example, hydroxyl protons (2-hydroxyphenyl) typically appear as broad singlets (~δ 9–10 ppm).
• Mass Spectrometry : High-resolution ESI-MS (as in ) validates molecular weight and fragmentation patterns.
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) assess purity, especially for sulfur-containing derivatives prone to oxidation .

Advanced Research Questions

Q. How does the substitution pattern on the phenyl rings (e.g., methoxypropyl vs. methylsulfanyl groups) influence bioactivity or reactivity?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies : Compare analogs (e.g., ) via in vitro assays. For instance, replacing the 3-methoxypropyl group with a trifluoromethyl moiety (as in ) may alter lipophilicity and target binding.
• Computational Modeling : Density Functional Theory (DFT) calculations can predict electronic effects of substituents (e.g., electron-withdrawing methylsulfanyl groups) on reactivity in oxidation reactions .

Q. What strategies can resolve contradictions in reported biological activity data across studies?

• Methodological Answer :

• Standardized Assay Conditions : Use ’s split-plot experimental design to control variables (e.g., cell lines, incubation time). For example, discrepancies in anticancer activity may arise from differences in apoptosis assay protocols (e.g., Annexin V vs. TUNEL staining).
• Meta-Analysis : Pool data from multiple studies (e.g., IC$_{50}$ values) and apply statistical tools (e.g., ANOVA with post-hoc tests) to identify outliers or confounding factors .

Q. How can researchers design experiments to assess the environmental fate of this compound?

• Methodological Answer :

• Degradation Studies : Simulate abiotic/biotic transformations () via:
• Photolysis : Expose to UV light (λ = 254–365 nm) in aqueous buffers.
• Biodegradation : Use soil microcosms or activated sludge to track metabolite formation (e.g., hydroxylated derivatives).
• Partitioning Experiments : Measure log $K_{ow}$ (octanol-water) and soil sorption coefficients ($K_d$) to predict environmental mobility .

Q. How should researchers address conflicting data in enzyme inhibition assays (e.g., kinase vs. phosphatase activity)?

• Methodological Answer :

• Kinetic Studies : Determine $K_i$ (inhibition constant) and mechanism (competitive/non-competitive) using Lineweaver-Burk plots.
• Off-Target Screening : Use proteome-wide affinity pulldown assays (e.g., thermal shift profiling) to identify unintended targets.
• Control Experiments : Validate assays with known inhibitors (e.g., staurosporine for kinases) to rule out false positives .

Experimental Design & Data Analysis

Q. What crystallographic techniques are suitable for determining the 3D structure of this compound?

• Methodological Answer :

• Single-Crystal X-Ray Diffraction (): Grow crystals via slow evaporation (e.g., methanol/chloroform). Resolve disorder in flexible groups (e.g., methoxypropyl) using SHELXL refinement.
• Data Quality : Aim for $R_{\text{因子}} < 0.05$ and data-to-parameter ratio >15 to ensure reliability .

Q. How can stability studies under physiological conditions be conducted?

• Methodological Answer :

• Accelerated Stability Testing : Incubate in PBS (pH 7.4, 37°C) and monitor degradation via HPLC at intervals (0, 24, 48 hours).
• Oxidative Stability : Add glutathione or ascorbic acid to simulate intracellular redox environments. Track methylsulfanyl group oxidation via LC-MS .